Cas no 929973-13-7 (N-1-(Hydrazinecarbonyl)-2-(2-nitrophenyl)eth-1-en-1-ylacetamide)

• Product Name: N-1-(Hydrazinecarbonyl)-2-(2-nitrophenyl)eth-1-en-1-ylacetamide
• CAS No: 929973-13-7
• MF: C₁₁H₁₂N₄O₄
• MW: 264.23738193512
• CID: 5733440
• Update Time: 2025-06-09

N-1-(Hydrazinecarbonyl)-2-(2-nitrophenyl)eth-1-en-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(acetylamino)-3-(2-nitrophenyl)-, hydrazide
• N-[1-(Hydrazinecarbonyl)-2-(2-nitrophenyl)eth-1-en-1-yl]acetamide
• N-1-(Hydrazinecarbonyl)-2-(2-nitrophenyl)eth-1-en-1-ylacetamide

• Inchi： 1S/C11H12N4O4/c1-7(16)13-9(11(17)14-12)6-8-4-2-3-5-10(8)15(18)19/h2-6H,12H2,1H3,(H,13,16)(H,14,17)
• InChI Key： FAAHVVAUGHBRRY-UHFFFAOYSA-N
• SMILES： C(NN)(=O)C(NC(C)=O)=CC1=CC=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• Melting Point: 178 °C(Solv: methanol (67-56-1))
• pka: 11.33±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-1-(Hydrazinecarbonyl)-2-(2-nitrophenyl)eth-1-en-1-ylacetamide

Introduction to N-1-(Hydrazinecarbonyl)-2-(2-nitrophenyl)eth-1-en-1-ylacetamide (CAS No. 929973-13-7)

N-1-(Hydrazinecarbonyl)-2-(2-nitrophenyl)eth-1-en-1-ylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 929973-13-7, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups that make it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex biologically active molecules.

The N-1-(Hydrazinecarbonyl) moiety in the compound's name is particularly noteworthy, as it suggests a potential role in forming amide or hydrazide derivatives, which are widely recognized for their pharmacological activities. This functional group is often utilized in the design of molecules that interact with biological targets, such as enzymes and receptors, making it a valuable component in medicinal chemistry.

The presence of the 2-(2-nitrophenyl)eth-1-en-1-yl group adds another layer of complexity to the molecule. The nitrophenyl moiety is known for its ability to influence electronic properties and metabolic stability, while the ethenyl chain provides a flexible linker that can be modified to enhance binding affinity to biological targets. This combination of features makes N-1-(Hydrazinecarbonyl)-2-(2-nitrophenyl)eth-1-en-1-ylacetamide a compelling subject for further investigation.

In recent years, there has been a growing interest in developing novel compounds with enhanced bioavailability and reduced toxicity. The structural features of N-1-(Hydrazinecarbonyl)-2-(2-nitrophenyl)eth-1-en-1-ylacetamide align well with these objectives. For instance, the hydrazinecarbonyl group can be further functionalized to produce derivatives that exhibit improved pharmacokinetic profiles. This flexibility has been exploited in various research studies aimed at developing new therapeutic agents.

One of the most exciting applications of this compound lies in its potential use as a precursor for the synthesis of small-molecule inhibitors. In particular, researchers have been exploring its utility in developing inhibitors targeting enzymes involved in inflammatory and infectious diseases. The nitrophenyl group, for example, has been shown to enhance binding interactions with certain enzymes, making it an attractive feature for drug design.

The synthesis of N-1-(Hydrazinecarbonyl)-2-(2-nitrophenyl)eth-1-en-1-ylacetamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates, such as 2-nitrobenzaldehyde, which is then coupled with hydrazine hydrate to form the hydrazinecarbonyl derivative. Subsequent reactions involve the introduction of the ethenyl chain and acetylation to yield the final product.

The use of advanced synthetic techniques has significantly improved the efficiency and scalability of producing this compound. For instance, catalytic methods have been employed to streamline certain reaction steps, reducing both reaction times and waste generation. These advancements have made it possible to produce larger quantities of N-1-(Hydrazinecarbonyl)-2-(2-nitrophenyl)eth-1-en-1-ylacetamide for preclinical and clinical studies.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit promising properties as potential therapeutic agents. For example, some modifications have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in various inflammatory conditions. These findings suggest that further optimization could lead to the development of novel anti-inflammatory drugs.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict how different modifications might affect its biological activity. By simulating interactions with biological targets, researchers can gain insights into how best to optimize the molecule for therapeutic use. These computational approaches have complemented experimental efforts, providing a more comprehensive understanding of the compound's potential.

Future research directions for N-1-(Hydrazinecarbonyl)-2-(2-nitrophenyl)eth-1-en-1-ylacetamide include exploring its role in treating neurological disorders. The structural features that make it attractive for anti-inflammatory applications may also be relevant for neurodegenerative diseases such as Alzheimer's and Parkinson's. By investigating these possibilities, scientists hope to uncover new therapeutic strategies that leverage the unique properties of this compound.

In conclusion, N-1-(Hydrazinecarbonyl)-2-(2-nitrophenyl)eth-1-en-1-y acetamide (CAS No. 929973 - 13 - 7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile functional groups make it an excellent candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing next-generation therapeutics.